2-(Dimethylamino)-4-fluorobenzoic acid

• IUPAC Name: 2-(dimethylamino)-4-fluorobenzoic acid
• InChI: InChI=1S/C9H10FNO2/c1-11(2)8-5-6(10)3-4-7(8)9(12)13/h3-5H,1-2H3,(H,12,13)
• InChI Key: GCLMIJGQDZWGDU-UHFFFAOYSA-N
• Canonical SMILES: CN(C)C1=C(C=CC(=C1)F)C(=O)O
• Molecular Formula: C9H10FNO2
• Molecular Weight: 183.18 g/mol

Description

2-(Dimethylamino)-4-fluorobenzoic acid is a chemical compound. It is used as a chemical and organic intermediate. The molecular formula of this compound is C9H11NO2.

Synthesis Analysis

The synthesis of 2-(Dimethylamino)-4-fluorobenzoic acid involves complex chemical reactions. For instance, it has been used in the synthesis of polymers with a wide range of applications. In another study, diblock copolymers of poly [2-(dimethylamino) ethyl methacrylate]-block-polystyrene (PDMAEMA-b-PS) were synthesized via RAFT.

Molecular Structure Analysis

The molecular structure of 2-(Dimethylamino)-4-fluorobenzoic acid consists of two aromatic rings linked through a three carbon-α, β-unsaturated carbonyl system.

Chemical Reactions Analysis

The chemical reactions involving 2-(Dimethylamino)-4-fluorobenzoic acid are complex and varied. For example, it has been involved in the quaternization reactions of poly [2-(dimethylamino)ethyl methacrylate] with alkyl halides.

Future Directions

The future directions of research involving 2-(Dimethylamino)-4-fluorobenzoic acid are promising. For instance, it has been used in the synthesis of polymers with a wide range of applications. Additionally, it has been involved in the synthesis of diblock copolymers of poly [2-(dimethylamino) ethyl methacrylate]-block-polystyrene (PDMAEMA-b-PS) via RAFT. These polymersomes with dual stimulus–response (i.e., pH and temperature) may be a platform for gene delivery and nanoreactors.